Cas no 61691-12-1 (Benzoic acid, oxybis[2-(aminocarbonyl)-)

Benzoic acid, oxybis[2-(aminocarbonyl)- structure
61691-12-1 structure
Product Name:Benzoic acid, oxybis[2-(aminocarbonyl)-
CAS No:61691-12-1
MF:C16H12N2O7
MW:344.275684356689
CID:469882
PubChem ID:71393344
Update Time:2025-04-19

Benzoic acid, oxybis[2-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-carbamoyl-3-(2-carbamoyl-3-carboxyphenoxy)benzoic acid
    • 3,3'-Oxybis(2-carbamoylbenzoic acid)
    • DTXSID00815111
    • 61691-12-1
    • Benzoic acid, oxybis[2-(aminocarbonyl)-
    • Inchi: 1S/C16H12N2O7/c17-13(19)11-7(15(21)22)3-1-5-9(11)25-10-6-2-4-8(16(23)24)12(10)14(18)20/h1-6H,(H2,17,19)(H2,18,20)(H,21,22)(H,23,24)
    • InChI Key: OECWYGUTQSNMRM-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=C(C(=O)O)C=1C(N)=O)C1C=CC=C(C(=O)O)C=1C(N)=O

Computed Properties

  • Exact Mass: 344.06446
  • Monoisotopic Mass: 344.06445073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 170Ų

Experimental Properties

  • PSA: 170.01
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